1-amino-3-(4-benzylpiperazin-1-yl)propan-2-oltrihydrochloride
Overview
Description
“1-Amino-3-(4-benzylpiperazin-1-yl)propan-2-ol trihydrochloride” is a chemical compound with the CAS Number: 1185293-82-6 . It has a molecular weight of 358.74 .
Molecular Structure Analysis
The Inchi Code for this compound is1S/C14H23N3O.3ClH/c15-10-14(18)12-17-8-6-16(7-9-17)11-13-4-2-1-3-5-13;;;/h1-5,14,18H,6-12,15H2;3*1H . This indicates the molecular structure of the compound.
Scientific Research Applications
Structural Analysis and Binding Mechanisms
Structural Analysis and α1A-Adrenoceptor Binding : A study on a structurally related compound, focusing on arylpiperazine derivatives, detailed conformational analysis, molecular orbital studies, and molecular docking to understand the binding mechanism with α1A-adrenoceptor. This research serves as a foundation for designing selective antagonists with chirality (Xu et al., 2016).
Synthesis and Evaluation
Ligands for 5-HT6 Serotonin Receptor : Another study explored the role of a linker in novel ligands for the human serotonin 5-HT6 receptor. It found that modifications in the linker can significantly affect affinity, providing a new lead structure for future development (Łażewska et al., 2019).
Synthesis of 1,4-Disubstituted 2-Oxopyrrolidines : Research on the synthesis of some 1,4-disubstituted 2-oxopyrrolidines and related compounds for potential nootropic activity highlights the process of creating derivatives with specific biological properties (Valenta et al., 1994).
Biological Activity Exploration
Antimicrobial Activities of Pyridine Derivatives : Studies on new pyridine derivatives demonstrated variable antimicrobial activities, showcasing the potential of these compounds in addressing microbial resistance (Patel et al., 2007).
Anticonvulsant and AMPA Receptor Antagonist Effects : Research into 1-aryl-3,5-dihydro-4H-2,3-benzodiazepin-4-ones revealed significant anticonvulsant activity and AMPA receptor antagonism, pointing towards new therapeutic avenues for epilepsy treatment (Chimirri et al., 1997).
Properties
IUPAC Name |
1-amino-3-(4-benzylpiperazin-1-yl)propan-2-ol;trihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O.3ClH/c15-10-14(18)12-17-8-6-16(7-9-17)11-13-4-2-1-3-5-13;;;/h1-5,14,18H,6-12,15H2;3*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHAFANPVLLKDPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC(CN)O.Cl.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26Cl3N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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